molecular formula C17H18N6O4 B2697107 N1-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-N2-(furan-2-ylmethyl)oxalamide CAS No. 1014006-02-0

N1-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-N2-(furan-2-ylmethyl)oxalamide

Cat. No. B2697107
CAS RN: 1014006-02-0
M. Wt: 370.369
InChI Key: BHJTXDCYDAHJDM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N1-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-N2-(furan-2-ylmethyl)oxalamide is a useful research compound. Its molecular formula is C17H18N6O4 and its molecular weight is 370.369. The purity is usually 95%.
BenchChem offers high-quality N1-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-N2-(furan-2-ylmethyl)oxalamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N1-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-N2-(furan-2-ylmethyl)oxalamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

  • Insecticidal and Antibacterial Potential : A study discussed the synthesis of compounds related to the pyrimidine and pyrazole heterocyclics, which included derivatives similar to the specified compound. These compounds exhibited insecticidal activity against Pseudococcidae insects and also showed antibacterial potential against selected microorganisms (Deohate & Palaspagar, 2020).

  • Antitumor, Antifungal, and Antibacterial Pharmacophore Sites : Another study synthesized pyrazole derivatives with structures related to the specified compound. These compounds displayed antitumor activity against breast cancer, as well as antifungal and antibacterial properties, highlighting their potential as pharmacophore sites (Titi et al., 2020).

  • Synthesis of Novel Azines and Azolotriazines : Research on enaminone derivatives incorporating dibromobenzofuran moiety led to the synthesis of novel azines and azolotriazines, compounds structurally similar to the specified compound. These findings have implications for the development of new heterocyclic compounds (Sanad & Mekky, 2018).

  • Anticancer Activity of Pyrazolo[3,4-d]pyrimidin-4-one Derivatives : A study synthesized pyrazolo[3,4-d]pyrimidin-4-one derivatives, related to the compound , and tested them for antitumor activity. These compounds demonstrated significant antitumor activity, especially against the MCF-7 human breast adenocarcinoma cell line (Abdellatif et al., 2014).

  • Synthesis of Isoxazolines and Isoxazoles : Research on N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives led to the synthesis of novel isoxazolines and isoxazoles. These compounds are structurally similar to the specified compound and their synthesis provides insights into the potential applications of such compounds (Rahmouni et al., 2014).

  • Synthesis and Biological Evaluation of Pyrazolopyrimidines Derivatives : A study synthesized a series of pyrazolopyrimidines derivatives, showing structural resemblance to the specified compound, and evaluated them for anticancer and anti-5-lipoxygenase activities. These compounds demonstrated significant biological activity, indicating their potential use in medical applications (Rahmouni et al., 2016).

properties

IUPAC Name

N'-[2-(4,5-dimethyl-6-oxo-1H-pyrimidin-2-yl)-5-methylpyrazol-3-yl]-N-(furan-2-ylmethyl)oxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H18N6O4/c1-9-7-13(20-16(26)15(25)18-8-12-5-4-6-27-12)23(22-9)17-19-11(3)10(2)14(24)21-17/h4-7H,8H2,1-3H3,(H,18,25)(H,20,26)(H,19,21,24)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BHJTXDCYDAHJDM-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NN(C(=C1)NC(=O)C(=O)NCC2=CC=CO2)C3=NC(=C(C(=O)N3)C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H18N6O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

370.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N1-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-N2-(furan-2-ylmethyl)oxalamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.